Cas no 1543479-34-0 (2-(Cyclopropylsulfonyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid)

• Product Name: 2-(Cyclopropylsulfonyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
• CAS No: 1543479-34-0
• MF: C₁₃H₁₅NO₄S
• MW: 281.32750248909
• CID: 5060369
• Update Time: 2025-05-23

2-(Cyclopropylsulfonyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Cyclopropylsulfonyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
• 2-Cyclopropanesulfonyl-1,2,3,4-tetrahydro-isoquinoline-3-carboxylic acid

• Inchi： 1S/C13H15NO4S/c15-13(16)12-7-9-3-1-2-4-10(9)8-14(12)19(17,18)11-5-6-11/h1-4,11-12H,5-8H2,(H,15,16)
• InChI Key： ASMQSCGMRKOIOW-UHFFFAOYSA-N
• SMILES： S(C1CC1)(N1CC2C=CC=CC=2CC1C(=O)O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 466
• XLogP3: 1.2
• Topological Polar Surface Area: 83.1

Additional information on 2-(Cyclopropylsulfonyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid

Introduction to 2-(Cyclopropylsulfonyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic Acid (CAS No. 1543479-34-0)

2-(Cyclopropylsulfonyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid (CAS No. 1543479-34-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of tetrahydroisoquinolines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, particularly the cyclopropylsulfonyl group and the carboxylic acid moiety, contribute to its distinct chemical properties and biological activities.

The chemical structure of 2-(Cyclopropylsulfonyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid consists of a tetrahydroisoquinoline core with a cyclopropylsulfonyl substituent at the 2-position and a carboxylic acid group at the 3-position. The cyclopropylsulfonyl group is known for its electron-withdrawing properties, which can influence the reactivity and stability of the molecule. The carboxylic acid group provides a functional handle for further derivatization and conjugation with other molecules, making this compound a valuable building block in drug discovery and development.

Recent studies have highlighted the potential of 2-(Cyclopropylsulfonyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, it has been demonstrated to inhibit the activation of microglia and reduce oxidative stress in neuronal cells, thereby protecting against neuroinflammation and neuronal death.

In addition to its neuroprotective properties, 2-(Cyclopropylsulfonyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid has also shown promise in cancer research. Studies have indicated that this compound can selectively target cancer cells by interfering with specific cellular processes such as cell cycle progression and apoptosis. Specifically, it has been found to induce cell cycle arrest at the G1 phase and promote apoptosis in various cancer cell lines. These findings suggest that 2-(Cyclopropylsulfonyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid may have potential as an anticancer agent.

The pharmacokinetic properties of 2-(Cyclopropylsulfonyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid have also been investigated to assess its suitability for therapeutic applications. Preliminary studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and demonstrates low toxicity in animal models. These characteristics make it a promising candidate for further preclinical and clinical evaluation.

In terms of synthetic methods, several approaches have been developed to synthesize 2-(Cyclopropylsulfonyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid. One common method involves the reaction of a tetrahydroisoquinoline derivative with a cyclopropyl sulfinic acid or sulfonyl chloride under appropriate conditions. The carboxylic acid group can be introduced through subsequent oxidation or esterification reactions. These synthetic routes are generally efficient and scalable, making it feasible to produce large quantities of the compound for research and development purposes.

The biological activity of 2-(Cyclopropylsulfonyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid has been extensively studied using various in vitro and in vivo models. In vitro assays have demonstrated its ability to modulate key signaling pathways involved in cell survival and death. For example, it has been shown to inhibit the activation of pro-inflammatory cytokines such as TNF-α and IL-6 in microglial cells. In vivo studies using animal models of neurodegenerative diseases have also confirmed its neuroprotective effects by reducing neuronal loss and improving cognitive function.

The potential therapeutic applications of 2-(Cyclopropylsulfonyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid extend beyond neurodegenerative diseases and cancer. Recent research has explored its anti-inflammatory properties in other disease contexts such as arthritis and inflammatory bowel disease (IBD). Studies have shown that this compound can reduce inflammation by inhibiting the production of pro-inflammatory mediators and promoting anti-inflammatory responses. These findings suggest that it may have broad-spectrum anti-inflammatory activity with potential applications in multiple therapeutic areas.

In conclusion, 2-(Cyclopropylsulfonyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid (CAS No. 1543479-34-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure confers distinct properties that make it suitable for further investigation in drug discovery and development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential across various disease states.